1-Bromo-5-cyclopentyl-4-methoxy-2-nitrobenzene

• Molecular Formula: C12H14BrNO3
• Molecular Weight: 300.15 g/mol
• IUPAC Name: 1-bromo-5-cyclopentyl-4-methoxy-2-nitrobenzene
• InChI: InChI=1S/C12H14BrNO3/c1-17-12-7-11(14(15)16)10(13)6-9(12)8-4-2-3-5-8/h6-8H,2-5H2,1H3
• InChI Key: MKWWHZLYYTXJPM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C2CCCC2)Br)[N+](=O)[O-]

Description

1-Bromo-5-cyclopentyl-4-methoxy-2-nitrobenzene is a useful research compound. Its molecular formula is C12H14BrNO3 and its molecular weight is 300.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-2-cyclopentyl-5-nitro-phenol (310 mg, 1.08 mmol) and Cs2CO3 (529 mg, 1.62 mmol) in DMF (2.0 mL) was added iodomethane (769 mg, 337 μL, 5.42 mmol) dropwise. The reaction was stirred at 50° C. under inert atmosphere for 16 h. The reaction was quenched with water and the aqueous layer was extracted with ethyl acetate. The organic layer was dried over Na2SO4 and concentrated. Purification by silica gel chromatography (0-20% ethyl acetate/hexane) provided 1-bromo-5-cyclopentyl-4-methoxy-2-nitrobenzene as a light yellow oil (288 mg, 89% yield). 1H NMR (400.0 MHz, DMSO-d6) δ 7.65 (d, J=6.6 Hz, 2H), 3.87 (s, 3H), 3.29-3.21 (m, 1H), 1.99-1.91 (m, 3H), 1.81-1.50 (m, 5H).